Cas no 1806727-10-5 (3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806727-10-5
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4835455
• Update Time: 2025-10-28

3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5F3INO2/c1-4-5(12)2-7(6(3-14)13-4)15-8(9,10)11/h2-3H,1H3
• InChI Key： CNHMEUQNWDETGW-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=O)N=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde: A Comprehensive Overview

3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No: 1806727-10-5) is a highly specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, serves as a crucial intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring an iodo substituent, a methyl group, and a trifluoromethoxy moiety, makes it a versatile building block for various applications.

The 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde is particularly notable for its role in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. Researchers have explored its potential in creating novel drug candidates, especially in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The presence of the trifluoromethoxy group enhances the compound's metabolic stability, a feature highly sought after in modern drug design.

In recent years, the demand for 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde has surged due to its applicability in agrochemical research. The compound's ability to act as a precursor for pesticides and herbicides has made it a focal point in sustainable agriculture. Its unique structural attributes contribute to the development of environmentally friendly solutions, aligning with the global push for green chemistry.

From a synthetic perspective, 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde offers several advantages. Its carboxaldehyde functionality allows for facile derivatization, enabling chemists to introduce diverse substituents for tailored applications. This flexibility has led to its widespread use in catalysis and material science, where it serves as a key component in the fabrication of advanced polymers and functional materials.

The compound's CAS No: 1806727-10-5 is often searched in academic and industrial databases, reflecting its growing importance. Researchers frequently inquire about its synthetic routes, physical properties, and safety data, underscoring the need for comprehensive and accessible information. As the scientific community continues to explore its potential, 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde remains a compound of significant interest.

In conclusion, 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxaldehyde stands out as a multifaceted chemical entity with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and synthetic versatility make it an invaluable tool for researchers and industry professionals alike. As advancements in chemical synthesis and drug discovery progress, this compound is poised to play an even more prominent role in shaping the future of science and technology.